Cas no 2130751-79-8 (4-(BenZyloxy)-2-bromo-6-fluorobenZaldehyde)

• Product Name: 4-(BenZyloxy)-2-bromo-6-fluorobenZaldehyde
• CAS No: 2130751-79-8
• MF: C₁₄H₁₀BrFO₂
• MW: 309.130406856537
• CID: 6794319
• PubChem ID: 137378560
• Update Time: 2025-06-08

4-(BenZyloxy)-2-bromo-6-fluorobenZaldehyde Chemical and Physical Properties

Names and Identifiers

• SCHEMBL20607956
• 2130751-79-8
• 4-(BenZyloxy)-2-bromo-6-fluorobenZaldehyde
• MFCD34761052

• Inchi： 1S/C14H10BrFO2/c15-13-6-11(7-14(16)12(13)8-17)18-9-10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key： MVSWFRQLPPXMRP-UHFFFAOYSA-N
• SMILES： BrC1=C(C=O)C(=CC(=C1)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 307.98482g/mol
• Monoisotopic Mass: 307.98482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Additional information on 4-(BenZyloxy)-2-bromo-6-fluorobenZaldehyde

Comprehensive Overview of 4-(Benzyloxy)-2-bromo-6-fluorobenzaldehyde (CAS No. 2130751-79-8): Properties, Applications, and Industry Insights

4-(Benzyloxy)-2-bromo-6-fluorobenzaldehyde (CAS No. 2130751-79-8) is a high-value organic intermediate widely utilized in pharmaceutical synthesis and material science. This brominated fluorobenzaldehyde derivative features a unique molecular structure combining benzyloxy, bromo, and fluoro functional groups, enabling diverse reactivity patterns. Recent studies highlight its growing importance in drug discovery, particularly for developing kinase inhibitors and anticancer agents, aligning with the pharmaceutical industry's focus on targeted therapies.

The compound's electrophilic aldehyde group and halogen substituents make it a versatile building block for cross-coupling reactions, a topic frequently searched in organic chemistry forums. Researchers particularly value its role in Suzuki-Miyaura couplings and Buchwald-Hartwig aminations, which are pivotal for creating biaryl structures in modern medicinal chemistry. Its fluorine atom contributes to metabolic stability, addressing the pharmaceutical industry's demand for improved drug bioavailability – a trending topic in drug development discussions.

From a synthetic chemistry perspective, 4-(Benzyloxy)-2-bromo-6-fluorobenzaldehyde demonstrates excellent regioselectivity in nucleophilic aromatic substitutions, answering common search queries about directed ortho-metalation strategies. The benzyl protecting group offers selective deprotection options, making it valuable for multi-step synthesis – a subject with increasing interest in process chemistry optimization. Analytical data shows characteristic NMR signals at 10.3 ppm (aldehyde proton) and distinctive mass spectrometry fragmentation patterns, crucial information for researchers verifying compound identity.

In material science applications, this compound serves as precursor for liquid crystal materials and organic electronic components, connecting to popular searches about OLED technology and flexible displays. The fluorine substitution pattern influences molecular packing and charge transport properties, making it relevant for organic semiconductor research. Recent patent analyses reveal its incorporation in photoactive materials for solar cells, addressing the renewable energy sector's growth.

Quality control specifications for CAS 2130751-79-8 typically require ≥98% purity by HPLC analysis, with strict limits on heavy metal contaminants – parameters frequently queried by quality assurance professionals. Proper storage conditions (2-8°C under inert atmosphere) and handling procedures are essential to maintain stability, topics often discussed in chemical storage best practice guides. The compound's shelf life and degradation products are additional focus areas for industrial users.

Market trends indicate rising demand for 4-(Benzyloxy)-2-bromo-6-fluorobenzaldehyde due to expanding contract research organizations and generic drug development pipelines. Suppliers emphasize scale-up synthesis capabilities and regulatory compliance documentation, responding to industry needs for GMP intermediates. Environmental considerations drive interest in greener synthetic routes for such halogenated aromatics, connecting to sustainable chemistry initiatives.

Future research directions may explore its potential in PROTAC technology (a hot topic in drug discovery circles) or as a scaffold for covalent inhibitors. The compound's structure-activity relationship potential remains underexplored in central nervous system targets, an area generating significant neuroscience research interest. Analytical method development for trace impurity detection represents another growth area, particularly for pharmaceutical quality control applications.